Cas no 1196151-16-2 (Acemetacin-d4)

Acemetacin-d4 is a deuterated analog of acemetacin, a nonsteroidal anti-inflammatory drug (NSAID) with indole acetic acid structure. The incorporation of four deuterium atoms enhances its utility as an internal standard in quantitative mass spectrometry, ensuring improved accuracy and precision in pharmacokinetic and metabolic studies. Its stable isotopic labeling minimizes interference from endogenous compounds, facilitating reliable detection and quantification in complex biological matrices. Acemetacin-d4 is particularly valuable for research involving drug metabolism, bioavailability, and bioequivalence studies, where high specificity and reproducibility are critical. The compound’s chemical stability and consistent isotopic purity further support its application in advanced analytical methodologies.

Acemetacin-d4 structure

Product Name:Acemetacin-d4

CAS No:1196151-16-2

MF:C₂₁H₁₈ClNO₆

MW:415.823725223541

CID:4554460

PubChem ID:46779843

Update Time:2025-06-09

Acemetacin-d4 Chemical and Physical Properties

Names and Identifiers

- Acemetacin-d4
- 1-(4-Chlorobenzoyl-d4)-5-methoxy-2-methyl-1H-indole-3-acetic Acid Carboxymethyl Ester
- Acemix-d4
- Emflex-d4
- Rantudil-d4
- Solart-d4
- TV-1322-d4
- Acemetacin D4Q: What is Acemetacin D4 Q: What is the CAS Number of Acemetacin D4 Q: What is the storage condition of Acemetacin D4 Q: What are the applications of Acemetacin D4
- HY-B0482S
- 2-[2-[1-(4-chloro-2,3,5,6-tetradeuteriobenzoyl)-5-methoxy-2-methylindol-3-yl]acetyl]oxyacetic acid
- CS-0202421
- 1196151-16-2
- AB53600
- Inchi： 1S/C21H18ClNO6/c1-12-16(10-20(26)29-11-19(24)25)17-9-15(28-2)7-8-18(17)23(12)21(27)13-3-5-14(22)6-4-13/h3-9H,10-11H2,1-2H3,(H,24,25)
- InChI Key： FSQKKOOTNAMONP-UHFFFAOYSA-N
- SMILES： C(C1C([H])=C([H])C(Cl)=C([H])C=1[H])(N1C(=C(CC(=O)OCC(=O)O)C2=CC(OC)=CC=C12)C)=O

Computed Properties

Exact Mass: 419.1073720g/mol
Monoisotopic Mass: 419.1073720g/mol
Isotope Atom Count: 4
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 29
Rotatable Bond Count: 7
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 94.8Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.4±0.1 g/cm3
Melting Point: 150-1530C
Boiling Point: 565.5±50.0 °C at 760 mmHg
Flash Point: 295.8±30.1 °C
Vapor Pressure: No data available

Acemetacin-d4 Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

Acemetacin-d4 Pricemore >>

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